Cas no 1343863-76-2 (1-(3-fluorophenyl)-1-(oxan-4-yl)methanamine)

• Product Name: 1-(3-fluorophenyl)-1-(oxan-4-yl)methanamine
• CAS No: 1343863-76-2
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• MDL: MFCD19611837
• CID: 5168959
• PubChem ID: 63934853
• Update Time: 2025-10-12

1-(3-fluorophenyl)-1-(oxan-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanamine, α-(3-fluorophenyl)tetrahydro-
• (3-Fluorophenyl)(tetrahydro-2h-pyran-4-yl)methanamine
• 1-(3-fluorophenyl)-1-(oxan-4-yl)methanamine

• MDL： MFCD19611837
• Inchi： 1S/C12H16FNO/c13-11-3-1-2-10(8-11)12(14)9-4-6-15-7-5-9/h1-3,8-9,12H,4-7,14H2
• InChI Key： ZTBOQGBLGPVUBW-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)(C1C=CC=C(F)C=1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-fluorophenyl)-1-(oxan-4-yl)methanamine

Comprehensive Overview of 1-(3-fluorophenyl)-1-(oxan-4-yl)methanamine (CAS No. 1343863-76-2)

1-(3-fluorophenyl)-1-(oxan-4-yl)methanamine, with the CAS number 1343863-76-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining a fluorophenyl group with an oxan-4-yl moiety, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for novel therapeutics, especially in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The growing demand for fluorinated compounds in modern chemistry underscores the importance of 1-(3-fluorophenyl)-1-(oxan-4-yl)methanamine. Fluorination is a key strategy in drug design, as it enhances metabolic stability, bioavailability, and binding affinity. This compound's 3-fluorophenyl group is a critical feature, aligning with trends in precision medicine and personalized therapeutics. Recent studies highlight its potential in addressing challenges related to neurodegenerative diseases and inflammatory disorders, making it a subject of intense scrutiny in academic and industrial labs.

From a synthetic perspective, CAS 1343863-76-2 exemplifies advancements in heterocyclic chemistry. The oxan-4-yl ring (tetrahydropyran) is a versatile scaffold, often employed to improve solubility and pharmacokinetic properties. This structural motif is prevalent in FDA-approved drugs, reinforcing the compound's relevance in medicinal chemistry. Researchers are also exploring its utility in catalysis and asymmetric synthesis, where its chiral center offers opportunities for enantioselective transformations.

In the context of sustainability and green chemistry, 1-(3-fluorophenyl)-1-(oxan-4-yl)methanamine represents a shift toward eco-friendly synthetic routes. The pharmaceutical industry is increasingly prioritizing atom-efficient and low-waste methodologies, and this compound's synthesis can be optimized using catalytic fluorination techniques. Such approaches align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing hazardous byproducts.

Analytical characterization of CAS 1343863-76-2 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure high purity and structural integrity, which are critical for regulatory compliance in drug development. The compound's physicochemical properties, including logP and pKa, are also meticulously documented to predict its behavior in biological systems.

Looking ahead, 1-(3-fluorophenyl)-1-(oxan-4-yl)methanamine is poised to play a pivotal role in next-generation therapeutics. Its intersection with AI-driven drug discovery platforms highlights its adaptability to cutting-edge technologies. As the scientific community continues to explore its potential, this compound remains a testament to innovation in organic synthesis and pharmaceutical research.